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Compound of Interest

ethyl 3-formyl-5-methoxy-1H-
Compound Name:
indole-2-carboxylate

Cat. No.: B1298249

A Technical Guide to Ethyl 3-formyl-5-methoxy-1H-
indole-2-carboxylate

Introduction

Ethyl 3-formyl-5-methoxy-1H-indole-2-carboxylate is a substituted indole derivative of
significant interest in medicinal chemistry and organic synthesis. The indole core is a privileged
scaffold found in numerous natural products and pharmacologically active compounds. This
molecule, featuring an ester, a formyl group, and a methoxy substituent, serves as a versatile
intermediate for the synthesis of more complex heterocyclic systems and potential drug
candidates.[1][2] Its functional groups offer multiple reaction sites for derivatization, making it a
valuable building block for creating libraries of compounds for biological screening.[1] Indole-2-
carboxylate derivatives, in particular, are precursors to compounds with potential applications
as anticancer, anti-diabetic, and antimicrobial agents.[3][4][5][6]

Molecular Structure and Physicochemical Properties

The molecular structure of ethyl 3-formyl-5-methoxy-1H-indole-2-carboxylate consists of a
central indole bicyclic system. An ethyl carboxylate group is attached at position 2, a formyl
(aldehyde) group at position 3, and a methoxy group at position 5 of the indole ring.

Caption: 2D molecular structure of the title compound.
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The key physicochemical properties of ethyl 3-formyl-5-methoxy-1H-indole-2-carboxylate
are summarized in the table below.

Property Value Source
CAS Number 36820-78-7 [718]
Molecular Formula C13H13NOa4 [71[8]
Molecular Weight 247.25 g/mol [7]
Monoisotopic Mass 247.08445790 Da [7]
Topological Polar Surface Area  68.4 A2 [7]
Hydrogen Bond Acceptor

C:;untg p ‘ vl
Rotatable Bond Count 5 [7]
Complexity 320 [7]
XLogP3-AA 2.4 [7]

Synthesis and Experimental Protocols

The synthesis of ethyl 3-formyl-5-methoxy-1H-indole-2-carboxylate is typically achieved via
the Vilsmeier-Haack reaction. This involves the formylation of the precursor, ethyl 5-methoxy-
1H-indole-2-carboxylate, at the electron-rich C3 position of the indole ring. The precursor itself
can be synthesized through methods like the Reissert or Fischer indole synthesis.[9][10]
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Synthesis Workflow via Vilsmeier-Haack Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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